N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H20ClFN2O2S/c1-30-22-10-9-17(25)12-20(22)27-24(29)15-31-23-14-28(21-8-3-2-7-19(21)23)13-16-5-4-6-18(26)11-16/h2-12,14H,13,15H2,1H3,(H,27,29)
• InChI Key: IRDAWHDCGKEAFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC(=CC=C4)F
• Molecular Formula: C24H20ClFN2O2S
• Molecular Weight: 454.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C24H20ClFN2O2S and its molecular weight is 454.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on chemicals structurally related to N-(5-chloro-2-methoxyphenyl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide focuses on their synthesis and potential applications across various fields. For instance, the study of synthetic pathways leading to α,β-unsaturated N-methoxy-N-methylamides demonstrates the utility of phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide for homologating alkyl halides into α,β-unsaturated compounds, showcasing the flexibility and utility of related chemical structures in synthetic chemistry (Beney, Boumendjel, & Mariotte, 1998).

Pharmacological Potential

Significant research has been conducted on the pharmacological potential of compounds with structural similarities to this compound. Studies involving heterocyclic 1,3,4-oxadiazole and pyrazoles have explored their potential in toxicity assessments, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies reveal that certain compounds exhibit moderate inhibitory effects and possess good affinity for specific pharmacological targets, suggesting their potential utility in medical applications (Faheem, 2018).

Anticancer Activity

The design of drug-like small molecules for anticancer properties often employs a pharmacophore hybridization approach. Research on non-condensed pyrazoline-bearing hybrid molecules, incorporating 1,3,4-thiadiazole and dichloroacetic acid moieties, has indicated potential anticancer activity. Such studies propose cost-effective synthesis methods for these compounds and suggest their efficacy in anticancer applications, pointing towards the development of new therapeutic agents (Yushyn, Holota, & Lesyk, 2022).